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Compound of Interest

Compound Name: 3,5-Dichlorothiophenol

Cat. No.: B093695 Get Quote

An in-depth examination of the material safety data, experimental protocols, and hazard

classifications for 3,5-Dichlorothiophenol, tailored for researchers, scientists, and

professionals in drug development.

This technical guide provides a detailed overview of 3,5-Dichlorothiophenol (CAS No. 17231-

94-6), a halogenated aromatic thiol utilized as a building block in the synthesis of novel

pharmaceutical and agrochemical compounds. This document consolidates critical safety

information, physical and chemical properties, and standardized experimental methodologies to

ensure safe handling and informed application in a laboratory setting.

Core Safety and Hazard Information
3,5-Dichlorothiophenol is classified as a hazardous substance, and appropriate safety

precautions must be observed during its handling and use. The Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) provides a framework for communicating the

hazards associated with this compound.

Table 1: GHS Hazard Classification
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed.[1][2]

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning

H315: Causes

skin irritation.[2]

[3]

Serious Eye

Damage/Eye

Irritation

Category 2A alt text Warning

H319: Causes

serious eye

irritation.[2][3]

Specific Target

Organ Toxicity —

Single Exposure

Category 3 alt text Warning

H335: May

cause respiratory

irritation.[2][3]

Precautionary Statements: A comprehensive list of precautionary statements, including those

for prevention, response, storage, and disposal, can be found in the safety data sheets

provided by suppliers. Key recommendations include avoiding breathing

dust/fume/gas/mist/vapors/spray and washing skin thoroughly after handling.[3]

Physicochemical Properties
The physical and chemical properties of 3,5-Dichlorothiophenol are essential for its proper

storage, handling, and use in experimental settings.

Table 2: Physical and Chemical Properties of 3,5-Dichlorothiophenol
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Property Value

Molecular Formula C₆H₄Cl₂S

Molecular Weight 179.07 g/mol

Appearance White to yellow crystalline powder or solid.[3][4]

Melting Point 62-65 °C (lit.).[3][4]

Boiling Point 270-272 °C

Density 1.421 ± 0.06 g/cm³ (Predicted)

pKa 5.07 ± 0.11 (Predicted)

Solubility
Insoluble in water; soluble in organic solvents

such as ethanol and ether.[4][5]

Experimental Protocols
The data presented in this guide are determined by standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD) Guidelines for the Testing of Chemicals. These guidelines ensure data consistency

and reliability across different laboratories.

Determination of Melting Point (OECD TG 102)
The melting point of 3,5-Dichlorothiophenol is determined using the capillary method. A small,

finely powdered sample is packed into a capillary tube and heated in a controlled manner. The

temperature at which the substance is observed to melt is recorded as the melting point.

Acute Oral Toxicity (OECD TG 423)
The acute oral toxicity, expressed as the LD50 (the dose at which 50% of the test animals are

expected to die), is determined by a stepwise procedure. A small group of animals is dosed at a

defined level. The outcome of this initial dose determines the subsequent dose for the next

group of animals. This process is repeated until the criteria for determining the LD50 are met.

This method is designed to minimize the number of animals required.
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Logical and Experimental Workflows
To ensure safety and consistency in the laboratory, standardized workflows for handling and in

case of accidental exposure are critical.

Data Collection Hazard Identification

Classification

Hazard Communication

Physicochemical Data Physical Hazards

Toxicological Data Health Hazards

Ecotoxicological Data Environmental Hazards

Assign Hazard Class Assign Hazard Category

Generate Label

Generate SDS

Click to download full resolution via product page

Caption: GHS Hazard Classification Workflow.
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Start: Obtain 3,5-Dichlorothiophenol

Conduct Risk Assessment

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Handle with Care:
- Avoid creating dust

- Avoid contact with skin and eyes

Store in a Cool, Dry, Well-Ventilated Place
Away from Incompatible Materials

Dispose of Waste According to
Institutional and Local Regulations

End of Procedure

Click to download full resolution via product page

Caption: Safe Handling Workflow for 3,5-Dichlorothiophenol.
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Routes of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash skin with plenty of soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Move person to fresh air and keep
comfortable for breathing.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for Exposure to 3,5-Dichlorothiophenol.

Toxicological Information
3,5-Dichlorothiophenol is harmful if swallowed and causes skin and serious eye irritation.[1]

[2][3] It may also cause respiratory irritation.[2][3] The primary routes of exposure are through

ingestion, skin contact, eye contact, and inhalation. Chronic exposure information is limited,

and it is recommended to minimize exposure.

Storage and Disposal
Proper storage and disposal of 3,5-Dichlorothiophenol are crucial to prevent accidents and

environmental contamination.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[5] The container should be kept tightly closed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b093695?utm_src=pdf-body-img
https://www.benchchem.com/product/b093695?utm_src=pdf-body
https://www.benchchem.com/product/b093695?utm_src=pdf-body
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://chembk.com/en/chem/3,5-Dichloro%20Thiophenol
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://chembk.com/en/chem/3,5-Dichloro%20Thiophenol
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.benchchem.com/product/b093695?utm_src=pdf-body
https://www.fda.gov.ph/wp-content/uploads/2022/04/Globally-Harmonized-System-of-Classification-and-Labelling-of-Chemicals-GHS-8th-rev.-ed..pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Waste should be treated as hazardous.

This technical guide is intended to provide essential information for the safe handling and use

of 3,5-Dichlorothiophenol in a research setting. It is not a substitute for a comprehensive risk

assessment, which should be conducted before any new experimental work. Always refer to

the most current Safety Data Sheet provided by the supplier for complete and detailed

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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